Cas no 2580096-84-8 (methyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate)

• Product Name: methyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate
• CAS No: 2580096-84-8
• MF: C₇H₁₁F₂NO₃
• MW: 195.163949251175
• CID: 5657091
• PubChem ID: 163225259
• Update Time: 2025-08-02

methyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• L-Proline, 4-(difluoromethoxy)-, methyl ester, (4R)-
• EN300-27723974
• methyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate
• 2580096-84-8

• Inchi： 1S/C7H11F2NO3/c1-12-6(11)5-2-4(3-10-5)13-7(8)9/h4-5,7,10H,2-3H2,1H3/t4-,5+/m1/s1
• InChI Key： WTDKJNQQGICDGA-UHNVWZDZSA-N
• SMILES： FC(O[C@H]1CN[C@H](C(=O)OC)C1)F

Computed Properties

• Exact Mass: 195.07069954g/mol
• Monoisotopic Mass: 195.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 207.9±40.0 °C(Predicted)
• pka: 6.75±0.10(Predicted)

Additional information on methyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate

Research Brief on Methyl (2S,4R)-4-(Difluoromethoxy)Pyrrolidine-2-Carboxylate (CAS: 2580096-84-8)

Methyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate (CAS: 2580096-84-8) is a chiral pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel pharmaceuticals, particularly in the areas of enzyme inhibition and receptor modulation. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological activities, and therapeutic potential.

The compound's unique structural features, including the difluoromethoxy group and the stereospecific pyrrolidine core, make it a versatile building block for drug discovery. Recent publications have demonstrated its role in the synthesis of protease inhibitors and G protein-coupled receptor (GPCR) ligands. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound as a precursor for the development of selective cathepsin K inhibitors, which show promise for treating osteoporosis and other bone-related disorders.

In addition to its synthetic utility, methyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate has been investigated for its direct biological effects. A 2024 preclinical study reported in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit potent activity against viral proteases, suggesting potential applications in antiviral therapy. The study emphasized the importance of the difluoromethoxy group in enhancing metabolic stability and bioavailability, which are critical factors in drug development.

From a methodological perspective, recent advancements in asymmetric synthesis have improved the efficiency of producing this compound with high enantiomeric purity. A 2023 paper in Organic Process Research & Development detailed a scalable catalytic process that achieves >99% enantiomeric excess, addressing previous challenges in large-scale production. This breakthrough is expected to facilitate further research and development efforts involving this compound.

In conclusion, methyl (2S,4R)-4-(difluoromethoxy)pyrrolidine-2-carboxylate (CAS: 2580096-84-8) represents a valuable scaffold in modern drug discovery. Its dual role as a synthetic intermediate and a biologically active moiety underscores its importance in the pharmaceutical industry. Ongoing research is likely to uncover additional applications, particularly in targeted therapies for chronic and infectious diseases. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies.